Cas no 2227816-18-2 (rac-(1R,2R)-2-(2,5-dimethylthiophen-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2,5-dimethylthiophen-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227816-18-2
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 5795109
• PubChem ID: 94241697
• Update Time: 2023-12-26

rac-(1R,2R)-2-(2,5-dimethylthiophen-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2227816-18-2
• EN300-1752979
• rac-(1R,2R)-2-(2,5-dimethylthiophen-3-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H12O2S/c1-5-3-7(6(2)13-5)8-4-9(8)10(11)12/h3,8-9H,4H2,1-2H3,(H,11,12)/t8-,9+/m0/s1
• InChI Key： VSZCPLUNHUGKCP-DTWKUNHWSA-N
• SMILES： S1C(C)=CC(=C1C)[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 196.05580079g/mol
• Monoisotopic Mass: 196.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes